Cas no 74101-15-8 (3-(4-bromophenyl)-1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromophenyl)-1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• CAS No: 74101-15-8
• MF: C₁₈H₁₂Br₂N₄S
• MW: 476.187680244446
• CID: 979040
• PubChem ID: 100592
• Update Time: 2025-04-19

3-(4-bromophenyl)-1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• 5-(4-BROMOPHENYL)-2,2'-BIPYRIDINE
• 5-(4-bromo-phenyl)-2-[4-(4-bromo-phenyl)-thiazol-2-yl]-2H-pyrazol-3-ylamine
• AG-E-23538
• AK141863
• CHEMBL430467
• CTK4D4834
• KB-243560
• 1H-Pyrazol-5-amine, 3-(4-bromophenyl)-1-(4-(4-bromophenyl)-2-thiazolyl)-
• 74101-15-8
• NSC 325282
• NSC325282
• NSC-325282
• AKOS001995456
• 3-(4-Bromophenyl)-1-(4-(4-bromophenyl)-2-thiazolyl)-1H-pyrazol-5-amine
• BRN 1164594
• DTXSID40995547
• DS-002989
• STL440217

• Inchi： 1S/C18H12Br2N4S/c19-13-5-1-11(2-6-13)15-9-17(21)24(23-15)18-22-16(10-25-18)12-3-7-14(20)8-4-12/h1-10H,21H2
• InChI Key： XJSWXTNXSKIQJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(N)N(C2=NC(=CS2)C2C=CC(=CC=2)Br)N=1

Computed Properties

• Exact Mass: 473.91500
• Monoisotopic Mass: 473.91494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 84.97000
• LogP: 6.35120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles